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Compound of Interest

Compound Name: Desfuroylceftiofur

Cat. No.: B1239554

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe and compliant disposal of Desfuroylceftiofur, a microbiologically
active metabolite of the antibiotic Ceftiofur. Adherence to these protocols is critical to prevent
environmental contamination and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Desfuroylceftiofur with
appropriate personal protective equipment (PPE). According to its Safety Data Sheet (SDS),
direct contact should be avoided.[1]

Essential PPE includes:

» Protective gloves

» Protective clothing

e Eye and face protection

In case of accidental exposure:

o Eyes: Rinse cautiously with water for several minutes. If contact lenses are present, remove
them if it is easy to do so and continue rinsing.[1]
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» Skin: Wash the affected area thoroughly with soap and water after handling.[1]

 Inhalation: Avoid breathing dust or fumes. Ensure the work area is well-ventilated.[1]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including antibiotics like Desfuroylceftiofur, is
regulated by multiple agencies, primarily the Environmental Protection Agency (EPA) and in
some cases the Drug Enforcement Administration (DEA).[2] A key regulation is the Resource
Conservation and Recovery Act (RCRA), which governs the management of hazardous waste.
[3] In 2019, the EPA enacted Subpart P, which specifically addresses the management of
hazardous waste pharmaceuticals by healthcare facilities and bans the sewering (flushing) of
such waste.[2][4][5]

Step-by-Step Disposal Protocol for
Desfuroylceftiofur

Given that Desfuroylceftiofur is an active antibiotic metabolite, it should be managed as a
hazardous chemical waste, particularly in concentrated stock solutions.[6] The following
procedure outlines the recommended steps for its proper disposal:

e Segregation and Collection:

o Do not mix Desfuroylceftiofur waste with general laboratory trash or non-hazardous
waste.

o Collect all waste materials containing Desfuroylceftiofur, including unused stock
solutions, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a
designated, leak-proof, and clearly labeled hazardous waste container.[7]

o Per EPA guidelines, hazardous pharmaceutical waste is typically collected in black
containers labeled "hazardous waste pharmaceuticals".[2]

e Container Labeling:

o The hazardous waste container must be clearly labeled with the words "Hazardous Waste"
and a precise description of the contents, including "Desfuroylceftiofur.”
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o Include the date when the waste was first added to the container.

e Storage:

o Store the sealed hazardous waste container in a secure, designated area away from
general laboratory traffic.

o The storage area should be well-ventilated and have secondary containment to prevent
spills.

o Follow any specific storage temperature requirements for the compound,;
Desfuroylceftiofur is typically stored at -86°C.[8] While waste may not require such low
temperatures, it should be stored to maintain its integrity until disposal.

e Arranging for Disposal:

o Engage a licensed hazardous waste disposal company to collect, transport, and dispose
of the waste.

o Provide the disposal company with the Safety Data Sheet (SDS) for Desfuroylceftiofur
and a complete inventory of the waste.

e Treatment and Final Disposal:

o The EPA requires that hazardous pharmaceutical waste be treated at a permitted facility
before final disposal.[2]

o The standard and required method for the disposal of hazardous pharmaceutical waste is
incineration at a licensed medical incineration site.[2][7] This method ensures the complete
destruction of the active pharmaceutical ingredient.

Important Note: Autoclaving is not a suitable disposal method for stock antibiotic solutions as it
may not fully degrade the chemical compound.[6]

Quantitative Data Summary

While specific quantitative disposal limits for Desfuroylceftiofur are not readily available, the
following table summarizes key physical and chemical properties relevant to its handling and
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safety.
Property Value
CAS Number 120882-22-6
Molecular Formula C14H15Ns0s5Ss
Molecular Weight 429.5 g/mol
Storage Temperature -86°C

Solubility

Slightly soluble in DMSO and Methanol

Hazard Statements

H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause

respiratory irritation)

Disposal Container Code

Black (for RCRA hazardous pharmaceutical
waste)

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of

Desfuroylceftiofur.
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@esfuroylceftiofur Waste Gen@

Step 1: Don Appropriate PPE
(Gloves, Gown, Eye Protection)

l

Step 2: Segregate Waste
(Do not mix with general trash)

l

Step 3: Collect in Designated
RCRA Black Hazardous Waste Container

'

Step 4: Label Container
(‘Hazardous Waste', Contents, Date)

'

Step 5: Secure Storage
(Designated, Ventilated Area)

Step 6: Contact Licensed
Hazardous Waste Disposal Vendor

Step 7: Professional Transport
to Permitted Facility

Step 8: Final Disposal via Incineration

End: Compliant Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of Desfuroylceftiofur waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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